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Compound of Interest

Compound Name: Berteroin

Cat. No.: B1666852

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides a comprehensive
overview of the recommended procedures for the proper disposal of Berteroin, a sulforaphane
analog found in cruciferous vegetables. Adherence to these guidelines is critical for maintaining
a safe laboratory environment and minimizing environmental impact.

Berteroin, with the chemical formula C7H13NS2, is utilized in laboratory settings for its
potential antioxidant and anti-inflammatory properties.[1][2] Understanding its chemical and
physical characteristics is the first step toward safe handling and disposal.

Chemical and Physical Properties of Berteroin

A summary of key quantitative data for Berteroin is presented below, compiled from various
sources. This information is crucial for assessing potential hazards and determining the
appropriate disposal pathway.
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Property Value Source
Molecular Formula C7H13NS2 [1112113114]
Molecular Weight 175.3 g/mol [21[31[4]
Appearance Pale yellow liquid [3]

Odor Penetrating radish-like [3]

Boiling Point 155 °C @ 10 Torr [5]

Very slightly soluble in water;
- freely soluble in ether. Soluble
Solubility _ [21[3]
in ethanol, DMF, DMSO, and

PBS (pH 7.2).

Standard Operating Procedure for Berteroin
Disposal

While specific institutional and local regulations must always be followed, the following protocol
outlines the best practices for the disposal of Berteroin waste. This procedure is designed to
mitigate risks and ensure compliance with general hazardous waste regulations.

Experimental Protocol: Deactivation and Disposal of Berteroin Waste

Objective: To safely deactivate and prepare Berteroin waste for final disposal by a certified
hazardous waste management service.

Materials:

Berteroin waste (liquid or solid)

Appropriate chemical-resistant waste containers

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat

Fume hood
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e Hazardous waste labels
Procedure:
e Segregation of Waste:

o Collect all Berteroin-contaminated materials, including unused solutions, contaminated
labware (e.g., pipette tips, vials), and personal protective equipment, in a dedicated,
clearly labeled, and chemically resistant waste container.

o Do not mix Berteroin waste with other chemical waste streams unless explicitly permitted
by your institution's Environmental Health and Safety (EHS) department.

o Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.g.,
nitrile), and a lab coat, when handling Berteroin waste.[6][7]

e Handling and Storage:

o Conduct all waste handling and consolidation activities within a certified chemical fume
hood to minimize inhalation exposure.

o Keep the waste container securely sealed when not in use.

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

e Labeling:

o Properly label the hazardous waste container with the words "Hazardous Waste," the full
chemical name "Berteroin," the concentration, and the date of accumulation.

e Disposal Request:

o Once the waste container is full or has reached the designated accumulation time limit set
by your institution, submit a hazardous waste pickup request to your EHS department or
designated waste management provider.
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e Documentation:

o Maintain accurate records of the amount of Berteroin waste generated and its disposal
date, in accordance with institutional and regulatory requirements.

Important Considerations:

e Avoid Environmental Release: Do not dispose of Berteroin waste down the drain or in the
regular trash.[6][7] Berteroin is classified as toxic to aquatic life with long-lasting effects.[7]

o Consult Safety Data Sheets (SDS): Always refer to the manufacturer's Safety Data Sheet for
the most specific and up-to-date information on handling and disposal.[6][7]

« Institutional Guidelines: Your institution's EHS department is the primary resource for specific
waste disposal procedures and regulatory compliance.[8][9]

Logical Workflow for Berteroin Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Berteroin waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1666852?utm_src=pdf-body
https://www.benchchem.com/product/b1666852?utm_src=pdf-body
https://www.biohope.com.cn/vancheerfile/files/profile/2017071715472693.pdf
https://www.fishersci.com/store/msds?partNumber=AC138671000&countryCode=US&language=en
https://www.benchchem.com/product/b1666852?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC138671000&countryCode=US&language=en
https://www.biohope.com.cn/vancheerfile/files/profile/2017071715472693.pdf
https://www.fishersci.com/store/msds?partNumber=AC138671000&countryCode=US&language=en
https://labman.ouhsc.edu/hbSections.aspx?ID=610&embed=true
https://ehs.weill.cornell.edu/sites/default/files/5.2wastedisposalprocedures.pdf
https://www.benchchem.com/product/b1666852?utm_src=pdf-body
https://www.benchchem.com/product/b1666852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE ety & o

Berteroin Waste Generation

Segregate Berteroin Waste
in Designated Container

Label Container:
'Hazardous Waste - Berteroin'

Store in a Cool, Dry,
Well-Ventilated Area

No

Vi

Is Container Full or
Time Limit Reached?

Submit Waste Pickup
Request to EHS

Document Waste Disposal

Disposal by Certified Vendor

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1666852?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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